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Compound of Interest

Compound Name: Metaldehyde-d16

Cat. No.: B12379955

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Metaldehyde-d16, ensuring the protection of personnel and the
integrity of your research.

Metaldehyde-d16 is a deuterated form of metaldehyde, a flammable, crystalline solid. While
specific safety data for the deuterated compound is limited, the safety protocols for
metaldehyde are directly applicable due to their similar chemical structures and properties.
Metaldehyde is known to be toxic if ingested and can cause irritation to the skin and eyes.[1]
Adherence to the following procedures is critical for minimizing risk.

Personal Protective Equipment (PPE): Your First Line of
Defense

When handling Metaldehyde-d16, a comprehensive suite of personal protective equipment is
mandatory.
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PPE Category Specification Rationale

) Chemical safety goggles or a Protects against dust particles
Eye Protection . .
face shield. and potential splashes.

] ] Prevents skin contact and
Chemical-resistant gloves ) o
absorption. Butyl and nitrile

Hand Protection (Butyl or Nitrile rubber )
gloves offer good resistance to
recommended).
aldehydes.[2]
Alab coat or chemical- Protects against contamination

Body Protection ) )
resistant apron. of personal clothing.

A NIOSH-approved respirator
) ) is recommended, especially Prevents inhalation of dust
Respiratory Protection ] )
when handling the powder particles.

outside of a fume hood.

Always inspect PPE for damage before use and ensure it is worn correctly.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Metaldehyde-d16 will significantly reduce the risk of
exposure and accidents.

1. Preparation:

» Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for
metaldehyde.

» Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure an eyewash station and safety shower are readily accessible.

» Have a chemical spill kit appropriate for flammable solids nearby.

2. Handling:

e Avoid generating dust. Use a spatula to handle the solid material carefully.
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Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from sources of ignition, heat, sparks, and open flames.[3]

Store separately from incompatible materials such as strong oxidizing agents.

Emergency Protocols: Immediate Actions for
Unexpected Events

In the event of an emergency, prompt and correct action is crucial.
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Emergency Scenario Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i )

the upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Evacuate the area. Wearing appropriate PPE,

carefully sweep up the solid material, avoiding
Spill dust generation. Place the spilled material into a

labeled, sealed container for disposal. Ventilate

the area.

Use a dry chemical, carbon dioxide, or foam
Fire extinguisher. Do not use a direct stream of water

as it may spread the fire.

Disposal Plan: Ensuring Safe and Compliant Waste
Management

Proper disposal of Metaldehyde-d16 waste is a critical final step.
1. Waste Segregation and Collection:

o All materials contaminated with Metaldehyde-d16 (e.g., gloves, weighing paper, pipette tips)
should be considered hazardous waste.
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e Collect all solid and liquid waste in separate, clearly labeled, and sealed containers. The
label should include "Hazardous Waste," the chemical name "Metaldehyde-d16," and the
associated hazards (Flammable Solid, Toxic).

e Do not mix Metaldehyde-d16 waste with other waste streams.

2. In-Lab Storage:

o Store waste containers in a designated, secure area away from general laboratory traffic.
e Ensure the storage area is cool, dry, and well-ventilated.

3. Final Disposal:

o Disposal of chemical waste must be conducted through your institution's Environmental
Health and Safety (EHS) department.

o Contact your EHS office to arrange for the pickup and disposal of the hazardous waste by a
licensed contractor.

» Never dispose of Metaldehyde-d16 down the drain or in the regular trash.

Quantitative Data Summary

Property Value Source
Molecular Formula CsH1604 PubChem
Molecular Weight 176.21 g/mol PubChem
Appearance White crystalline solid [1114]
Odor Mild, menthol-like

Melting Point 246 °C (475 °F)

Boiling Point Sublimes at 110-120 °C

Solubility in Water 200 mg/L at 17 °C

Occupational Exposure Limits
(OSHA PEL, ACGIH TLV)

Not established
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Visualizing the Workflow for Safe Handling of
Metaldehyde-d16

The following diagram outlines the procedural flow for the safe handling of Metaldehyde-d16,
from initial preparation to final disposal.

Start: Acquire
Metaldehyde-d16

Preparation:
Review SDS, Don PPE,
Prepare Workspace

Handling:
Weighing & Dispensing
in Fume Hood

Experimental Use

Emergency Event:
Spill, Exposure, Fire

Decontamination:
Clean Workspace
& Equipment
_

Execute Emergency
Protocols

cleaning materials cleanup

Dispose of JPost-incidem

A4

Waste Collection:
Segregate & Label
Contaminated Materials

vy

Temporary Storage:
Secure, Labeled
Waste Containers

Final Disposal:
Contact EHS for
Licensed Contractor Pickup

End: Process
Complete
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Caption: Workflow for the safe handling of Metaldehyde-d16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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